2b-Methoxy-2a-methyldecahydroindeno[2,1-b]oxete

• CAS No.: 90107-51-0
• Molecular Formula: C12H20O2
• Molecular Weight: 196.29 g/mol
• IUPAC Name: 2b-methoxy-2a-methyl-2,3,4,5,6,6a,7,7a-octahydroindeno[2,1-b]oxete
• InChI: InChI=1S/C12H20O2/c1-11-8-14-10(11)7-9-5-3-4-6-12(9,11)13-2/h9-10H,3-8H2,1-2H3
• InChI Key: FCMBXLSGLNQVOP-UHFFFAOYSA-N
• Canonical SMILES: CC12COC1CC3C2(CCCC3)OC

Description

2b-Methoxy-2a-methyldecahydroindeno[2,1-b]oxete is a complex organic compound characterized by its unique molecular structure. It contains a total of 36 bonds, including 16 non-hydrogen bonds, and features multiple ring systems such as a four-membered ring, a five-membered ring, a six-membered ring, a seven-membered ring, a nine-membered ring, and an eleven-membered ring . The compound also includes two aliphatic ethers and one oxetane ring .

Preparation Methods

The synthetic routes and reaction conditions for 2b-Methoxy-2a-methyldecahydroindeno[2,1-b]oxete are not widely documented in public literature. the preparation of such complex molecules typically involves multi-step organic synthesis, including cyclization reactions to form the multiple ring systems and functional group modifications to introduce the methoxy and methyl groups. Industrial production methods would likely involve optimization of these synthetic routes to maximize yield and purity while minimizing cost and environmental impact.

Chemical Reactions Analysis

2b-Methoxy-2a-methyldecahydroindeno[2,1-b]oxete can undergo various types of chemical reactions, including:

Oxidation: This reaction could involve the conversion of the methoxy group to a hydroxyl group or further oxidation to a carbonyl group.

Reduction: Reduction reactions might target the oxetane ring or other functional groups within the molecule.

Substitution: Nucleophilic or electrophilic substitution reactions could occur at various positions on the molecule, depending on the reagents and conditions used.

Common reagents for these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents like lithium aluminum hydride or sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. The major products formed from these reactions would depend on the specific conditions and reagents used.

Scientific Research Applications

Chemistry: As a complex organic molecule, it can be used in studies of reaction mechanisms, synthesis of novel compounds, and development of new synthetic methodologies.

Biology: The compound’s unique structure may interact with biological molecules in interesting ways, making it a candidate for studies in biochemistry and molecular biology.

Medicine: If the compound exhibits biological activity, it could be investigated for potential therapeutic applications, such as drug development.

Industry: The compound could be used as an intermediate in the synthesis of other complex molecules or materials with specific properties.

Mechanism of Action

The mechanism by which 2b-Methoxy-2a-methyldecahydroindeno[2,1-b]oxete exerts its effects would depend on its specific interactions with molecular targets. These could include binding to enzymes, receptors, or other proteins, leading to changes in their activity or function. The pathways involved would be determined by the nature of these interactions and the biological context in which they occur.

Comparison with Similar Compounds

2b-Methoxy-2a-methyldecahydroindeno[2,1-b]oxete can be compared with other similar compounds that feature complex ring systems and functional groups. Some similar compounds include:

Decahydroindeno[2,1-b]oxete: Lacks the methoxy and methyl groups, making it less complex.

Methoxy-substituted indeno compounds: These compounds share the methoxy group but may have different ring systems or additional functional groups.

Oxetane-containing compounds: These compounds feature the oxetane ring but may differ in other structural aspects.

The uniqueness of this compound lies in its specific combination of ring systems and functional groups, which can result in distinct chemical and biological properties.